5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C8H4ClFN2S/c9-8-11-7(12-13-8)5-2-1-3-6(10)4-5/h1-4H
• InChI Key: MCYDZBILUHBASQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NSC(=N2)Cl
• Molecular Formula: C8H4ClFN2S
• DSSTOX Substance ID: DTXSID501251322
• Molecular Weight: 214.65 g/mol
• CAS RN: 138426-26-3

Description

5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole is a heterocyclic aromatic compound that has been studied for its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been widely investigated.

Scientific Research Applications

Structural Determination and Cytotoxic Agents

• Structural Determination : A compound closely related to 5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole was analyzed for structural determination using synchrotron X-ray powder diffraction, revealing detailed crystal structures and suggesting applications in molecular design (Gündoğdu et al., 2017).

Anticancer and Neuroprotective Activities

• Anticancer Activity : Derivatives of 1,2,4-thiadiazole have been studied for anticancer properties, specifically targeting nervous system cancers and peripheral cancers, showing potential as therapeutic agents (Rzeski et al., 2007).
• Neuroprotective Activity : The same derivative also exhibited neuroprotective properties in neuronal cultures, suggesting its potential use in treating neurotoxicity (Rzeski et al., 2007).

Synthesis and Derivatization for Building Blocks

• Synthesis and Derivatization : The efficient synthesis and derivatization of 1,2,4-thiadiazole heterocycles, including 5-chloro-3-phenyl-1,2,4-thiadiazole, provide a basis for creating valuable building blocks for chemical synthesis (Baumann & Baxendale, 2017).

Spectroscopic and Theoretical Investigations

• Fluorescence Studies : Research on 2-amino-1,3,4-thiadiazoles, including fluorescence studies, offers insights into their spectroscopic properties, which could be leveraged for biological or chemical sensor applications (Budziak et al., 2019).

Antimicrobial Compounds Synthesis

• Antimicrobial Activity : The synthesis of compounds from aminothiadiazine, including those related to 1,2,4-thiadiazole, has shown promise in antimicrobial applications, providing a pathway for developing new antimicrobial agents (Patel & Desai, 2005).

Synthesis routes and methods

Procedure details

To a solution of 3-fluorobenzenecarboximidamide hydrochloride (1.75 g, 10.0 mmol) and perchloromethyl mercaptan (1.07 ml, 10.0 mmol) in dichloromethane (20 ml) was added dropwise a solution of sodium hydroxide (2.00 g, 50.0 mmol) in water (4 ml) under ice-cooling. Then, the reaction mixture was stirred under ice-cooling for 1 hour and at room temperature for 1 hour. The organic layer was separated, washed with water, and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1) to give 1.52 g (71.0%) of the desired product as a solid.